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Compound of Interest

Compound Name: 2-(5-methylpyridin-2-yl)ethan-1-ol

Cat. No.: B2560061

CAS Number: 71858-91-8

This technical guide provides a comprehensive overview of 2-(5-methylpyridin-2-yl)ethan-1-
ol, a pyridine derivative of interest to researchers and professionals in the fields of chemical
synthesis and drug development. This document details the compound's properties, a potential
synthetic route, and its characterization, based on available scientific literature.

Compound Data

A summary of the key quantitative data for 2-(5-methylpyridin-2-yl)ethan-1-ol is presented
below. This information is crucial for its handling, characterization, and application in a research

setting.
Property Value Reference
CAS Number 71858-91-8 N/A
Molecular Formula CsH11NO N/A
Molecular Weight 137.18 g/mol N/A
Melting Point 30-32°C --INVALID-LINK--
Boiling Point 250 °C at 987 hPa --INVALID-LINK--
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Synthesis and Experimental Protocols

While a specific experimental protocol for the synthesis of 2-(5-methylpyridin-2-yl)ethan-1-ol
is not readily available in the reviewed literature, a plausible synthetic route can be adapted
from the preparation of its close analog, 5-ethylpyridin-2-ethanol.[1][2][3] The proposed
pathway involves a two-step process starting from 2,5-dimethylpyridine.

Proposed Synthetic Pathway

The synthesis can be logically broken down into two main stages: the formation of an
intermediate aldehyde followed by its reduction to the target alcohol.

Step 1: Oxidation
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Step 2: Rv.eduction
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Column Chromatography Pure 2-(5-methylpyridin-2-yl)ethan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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